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Compound of Interest

1-Boc-4-(hydroxymethyl)-4-
Compound Name:
methylpiperidine

Cat. No.: B112343

An In-depth Technical Guide to 1-Boc-4-(hydroxymethyl)-4-methylpiperidine
CAS Number: 236406-21-6

This technical guide provides a comprehensive overview of 1-Boc-4-(hydroxymethyl)-4-
methylpiperidine, a key building block in modern medicinal chemistry and drug discovery. The
document details its chemical properties, synthesis, and applications, with a focus on its role as
a versatile intermediate in the development of novel therapeutics.

Core Properties and Specifications

1-Boc-4-(hydroxymethyl)-4-methylpiperidine, also known as tert-butyl 4-(hydroxymethyl)-4-
methylpiperidine-1-carboxylate, is a white to off-white solid. Its fundamental properties are
summarized in the table below.
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Property Value Reference
CAS Number 236406-21-6 [11[2]
Molecular Formula C12H23NOs3 [2][3]
Molecular Weight 229.32 g/mol [11[2]
Appearance Solid [4]

Melting Point 88-92 °C [4]

Boiling Point (Predicted)

312.4 + 15.0 °C at 760 mmHg

[4]

Density (Predicted)

1.0+ 0.1 g/cm3

[4]

Flash Point (Predicted)

142.7 +20.4 °C

[4]

Purity

>97%

[4]

Synthesis and Experimental Protocols

The synthesis of 1-Boc-4-(hydroxymethyl)-4-methylpiperidine is not extensively detailed in

publicly available literature. However, a plausible synthetic route can be inferred from the

synthesis of analogous compounds, such as N-Boc-4-methyl-4-hydroxy piperidine. This would

likely involve a multi-step process starting from a commercially available piperidine derivative.

A potential synthetic pathway is outlined below:
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Caption: Plausible synthetic workflow for 1-Boc-4-(hydroxymethyl)-4-methylpiperidine.
Step 1: Synthesis of 1-Boc-4-hydroxy-4-methylpiperidine

A common method for the synthesis of the precursor, 1-Boc-4-hydroxy-4-methylpiperidine,
involves the Grignard reaction.

e Reaction: 1-Boc-4-piperidone is reacted with a methyl Grignard reagent, such as
methylmagnesium bromide (MeMgBr), in an appropriate solvent like anhydrous ether or
tetrahydrofuran (THF).

e Procedure: The reaction is typically initiated at a low temperature (e.g., -78 °C or -10 °C) and
then allowed to warm to room temperature.
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o Work-up: The reaction is quenched with a saturated aqueous solution of ammonium chloride.
The product is then extracted with an organic solvent (e.g., ethyl acetate), and the organic
layer is dried and concentrated to yield the desired product.

Step 2: Conversion to 1-Boc-4-(hydroxymethyl)-4-methylpiperidine

Further steps to introduce the hydroxymethyl group at the 4-position would be required. This
could potentially be achieved through a sequence of formylation followed by reduction,
although a specific protocol for this transformation on the 4-methyl-substituted piperidine ring is
not readily available.

Spectroscopic Data

Detailed experimental spectroscopic data for 1-Boc-4-(hydroxymethyl)-4-methylpiperidine is
not widely published. Characterization of this compound would typically involve the following
techniques:

'H NMR (Proton Nuclear Magnetic Resonance): To determine the number and types of
hydrogen atoms.

e 13C NMR (Carbon-13 Nuclear Magnetic Resonance): To identify the carbon skeleton of the
molecule.

o FT-IR (Fourier-Transform Infrared Spectroscopy): To identify the functional groups present,
such as the hydroxyl (-OH) and carbamate (N-Boc) groups.

o Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern of
the molecule.

Applications in Drug Discovery and Development

1-Boc-4-(hydroxymethyl)-4-methylpiperidine serves as a crucial intermediate in the
synthesis of more complex molecules, particularly in the pharmaceutical industry. The
piperidine scaffold is a common motif in a wide range of biologically active compounds.

The presence of the Boc protecting group on the nitrogen atom allows for selective reactions at
other parts of the molecule. The hydroxyl and methyl groups at the 4-position provide points for
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further chemical modification, enabling the synthesis of a library of derivatives for structure-
activity relationship (SAR) studies.

While this specific compound is not directly implicated in modulating signaling pathways,
piperidine derivatives, in general, are known to interact with a variety of biological targets. The
structural features of 1-Boc-4-(hydroxymethyl)-4-methylpiperidine make it a valuable
building block for creating novel therapeutic agents.
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Caption: Role of 1-Boc-4-(hydroxymethyl)-4-methylpiperidine in a typical drug discovery
process.

Safety and Handling

1-Boc-4-(hydroxymethyl)-4-methylpiperidine should be handled in a well-ventilated area,
and personal protective equipment, including gloves and safety glasses, should be worn. It
may be irritating to the eyes, skin, and respiratory tract.[4] It is important to avoid contact with
strong oxidizing agents and flammable materials.[4] The compound should be stored in a cool,
dry place.[4]

In conclusion, 1-Boc-4-(hydroxymethyl)-4-methylpiperidine is a valuable and versatile
chemical intermediate with significant potential in the field of medicinal chemistry. Its unique
structural features provide a foundation for the synthesis of a wide range of novel compounds
with potential therapeutic applications. Further research into its synthesis and biological
activities is warranted to fully explore its utility in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b112343#1-boc-4-hydroxymethyl-4-methylpiperidine-
cas-number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b112343#1-boc-4-hydroxymethyl-4-methylpiperidine-cas-number-and-properties
https://www.benchchem.com/product/b112343#1-boc-4-hydroxymethyl-4-methylpiperidine-cas-number-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b112343?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112343?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

